Cas no 866150-54-1 (N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide
• CAS No: 866150-54-1
• MF: C₁₅H₁₃F₃N₂O
• MW: 294.271733999252
• CID: 5692450
• PubChem ID: 3801678
• Update Time: 2025-06-14

N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide
• Benzamide, N-(2,6-dimethyl-4-pyridinyl)-3-(trifluoromethyl)-
• N-(2,6-dimethyl-4-pyridinyl)-3-(trifluoromethyl)benzenecarboxamide
• MS-0171
• 866150-54-1
• AKOS005107580
• N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C15H13F3N2O/c1-9-6-13(7-10(2)19-9)20-14(21)11-4-3-5-12(8-11)15(16,17)18/h3-8H,1-2H3,(H,19,20,21)
• InChI Key： BDNAUPMDPUUFOE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(NC2C=C(C)N=C(C)C=2)=O)C=1)(F)F

Computed Properties

• Exact Mass: 294.098
• Monoisotopic Mass: 294.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Predicted)
• Boiling Point: 301.3±42.0 °C(Predicted)
• pka: 11.95±0.70(Predicted)

Additional information on N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide

Recent Advances in the Study of N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide (CAS: 866150-54-1)

N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide (CAS: 866150-54-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its trifluoromethyl and dimethylpyridinyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research.

The synthesis of N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide has been optimized to achieve high yields and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency across batches. These methodological advancements have facilitated further exploration of its biological activities.

Pharmacological studies have revealed that N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, recent in vitro and in vivo experiments have demonstrated its ability to modulate key signaling molecules, such as kinases and transcription factors, which play crucial roles in disease progression. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions like cancer and chronic inflammation.

In addition to its direct pharmacological effects, the compound's pharmacokinetic properties have also been investigated. Studies have shown that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its viability as a drug candidate. Furthermore, its stability under physiological conditions and low toxicity in preclinical models underscore its potential for clinical translation.

Despite these promising results, challenges remain in the development of N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, N-(2,6-Dimethylpyridin-4-yl)-3-(trifluoromethyl)benzamide (CAS: 866150-54-1) represents a promising candidate in the realm of medicinal chemistry. Its unique chemical structure and broad biological activity profile make it a valuable subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in more complex disease models. These efforts will pave the way for its potential application in treating a range of medical conditions.